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Compound of Interest

Methyl 3-iodo-1H-indazole-7-
Compound Name:
carboxylate

cat. No.: B1360855

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the molecular weight of Methyl 3-
iodo-1H-indazole-7-carboxylate, a compound of interest in chemical research and
pharmaceutical development.

Quantitative Data Summary

The physicochemical properties of Methyl 3-iodo-1H-indazole-7-carboxylate are summarized
below. The primary focus of this guide is the determination of its molecular weight, derived from
its molecular formula and the atomic weights of its constituent elements.

Parameter Value Reference
Molecular Formula CoH7IN20:2 [1]
Molecular Weight 302.07 g/mol [2]

CAS Number 944899-05-2 [1][2]

Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The molecular formula for Methyl 3-iodo-1H-indazole-7-carboxylate is CoH7IN202[1]. The
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calculation based on the atomic weights of each element is detailed below.

Atomic Weights of Constituent Elements

The standard atomic weights for the elements present in the compound are as follows:

Element Symbol Atomic Weight ( g/mol )
Carbon C 12.011[3][4]

Hydrogen H 1.008[5][6][7]

lodine I 126.904[8][9]

Nitrogen N 14.007[10][11][12][13][14]
Oxygen o) 15.999[15][16][17][18]

Calculation Methodology

The molecular weight is calculated by multiplying the number of atoms of each element by its
atomic weight and summing the results.

Molecular Weight = (9 x Atomic Weight of C) + (7 x Atomic Weight of H) + (1 x Atomic Weight
of 1) + (2 x Atomic Weight of N) + (2 x Atomic Weight of O)

Molecular Weight = (9 x 12.011) + (7 x 1.008) + (1 x 126.904) + (2 x 14.007) + (2 x 15.999)
Molecular Weight = 108.099 + 7.056 + 126.904 + 28.014 + 31.998
Molecular Weight = 302.071 g/mol

This calculated value is consistent with the molecular weight provided in chemical supplier
databases[?2].

Logical Relationship of Calculation

The following diagram illustrates the logical workflow for determining the molecular weight of
Methyl 3-iodo-1H-indazole-7-carboxylate.
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Molecular Weight Determination Workflow

Atomic Weights
Molecular Formula Carbon (C) Hydrogen (H) lodine (1) Nitrogen (N) Oxygen (O)
CoH7IN202 12.011 1.008 126.904 14.007 15.999
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Molecular Weight Calculation Workflow

This guide provides the fundamental data regarding the molecular weight of Methyl 3-iodo-1H-
indazole-7-carboxylate. For experimental protocols and applications, researchers should
consult relevant scientific literature and safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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